N-(4-chlorophenyl)-2-[(4-hydroxy-5,6,7,8-tetrahydroquinazolin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H16ClN3O2S/c17-10-5-7-11(8-6-10)18-14(21)9-23-16-19-13-4-2-1-3-12(13)15(22)20-16/h5-8H,1-4,9H2,(H,18,21)(H,19,20,22)
• InChI Key: QNNICKZCSXZCRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=O)NC(=N2)SCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C16H16ClN3O2S
• Molecular Weight: 349.8 g/mol

Description

N-(4-chlorophenyl)-2-[(4-hydroxy-5,6,7,8-tetrahydroquinazolin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C16H16ClN3O2S and its molecular weight is 349.83. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

Studies have synthesized and characterized new compounds related to N-(4-chlorophenyl)-2-[(4-hydroxy-5,6,7,8-tetrahydroquinazolin-2-yl)sulfanyl]acetamide, demonstrating potential as antimicrobial and antifungal agents. For instance, Desai et al. (2007) synthesized new quinazolines with significant antibacterial and antifungal activities against a range of pathogens including Escherichia coli and Staphylococcus aureus (Desai, Shihora, & Moradia, 2007). Similarly, a study by Patel and Shaikh (2011) developed 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones with good antimicrobial activity, highlighting the versatility of these compounds in combating microbial resistance (Patel & Shaikh, 2011).

Anticancer Properties

Research into the anticancer properties of related compounds has shown promising results. Ghorab et al. (2015) investigated sulfonamide derivatives for their cytotoxic activity against breast and colon cancer cell lines, identifying compounds with potent activity (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Reem K. Arafa, 2015).

Antiviral Efficacy

A novel anilidoquinoline derivative, closely related to the chemical structure , demonstrated significant antiviral and antiapoptotic effects in vitro and increased survival in Japanese encephalitis virus-infected mice, showcasing its potential for treating viral infections (Ghosh et al., 2008).

Molecular Docking and Drug Design

Further studies incorporate molecular docking to understand the binding efficiency of synthesized compounds against targeted receptors. Mehta et al. (2019) performed molecular docking studies along with in vitro evaluations for antimicrobial and anticancer activities, illustrating the role of these compounds in drug design and discovery processes (Mehta et al., 2019).